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Introduction
Transbond™ XT, a widely utilized light-cured orthodontic adhesive, is integral to the success of

fixed appliance therapy. Its prolonged contact with the oral environment—encompassing

enamel, gingival tissues, and saliva—necessitates a thorough understanding of its

biocompatibility. This technical guide provides a comprehensive overview of the

biocompatibility of Transbond orthodontic adhesive, with a primary focus on Transbond XT. It

synthesizes findings from in vitro and in vivo studies, detailing its cytotoxic, genotoxic, and

inflammatory potential, as well as its estrogenicity and the profile of leachable monomers. This

document is intended to serve as a core technical resource, presenting quantitative data in

structured tables, detailing experimental methodologies, and illustrating key biological

pathways and workflows.

Core Data Presentation
The biocompatibility of Transbond orthodontic adhesive has been evaluated through various

toxicological endpoints. The following tables summarize the quantitative data from multiple

studies to facilitate a comparative analysis.
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Cell Line Assay
Exposure
Time

Eluate
Concentr
ation

Cell
Viability
(%)

Outcome
Referenc
e(s)

L929

Mouse

Fibroblasts

MTT 24 hours 100%

Potential

cytotoxicity

at all times

Cytotoxic [1](2)

Human

Gingival

Fibroblasts

(HGF)

MTT 24 hours 100% 36 ± 6.53

Moderately

to Severely

Cytotoxic

[3](4)

L929

Mouse

Fibroblasts

MTT 24 hours 100% 63.1 ± 5.9

Moderately

to Severely

Cytotoxic

[3](4)

Human

Dental

Pulp Stem

Cells

MTT 24 hours 100% 37 ± 18.2

Moderately

to Severely

Cytotoxic

[3](4)

L929

Fibroblasts
MTT 24 hours 100% 87% Cytotoxic [5](6)

Human

Gingival

Fibroblasts

MTT - -

Acceptable

levels of

biocompati

bility

Not

Significantl

y Cytotoxic

[7](8)

Human

Gingival

Fibroblasts

XTT 24 hours

Concentrati

on-

dependent

Reduction

in cell

viability

Cytotoxic [9](10)

Table 2: Genotoxicity of Transbond Orthodontic
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Cell Type Assay
Exposure
Time

Key
Findings

Outcome
Reference(s
)

Human

Lymphocytes
Comet Assay 24 hours

Significant

increase in

tail length

and

percentage of

DNA in the

tail compared

to control.

Genotoxic [11](12)

Human

Gingival

Fibroblasts

γH2AX Assay 6 hours

Concentratio

n-dependent

increase in

H2AX

phosphorylati

on, indicating

DNA

damage.

Genotoxic

[9](13--

INVALID-

LINK--

Human

Lymphocytes

Apoptosis

Assay
24 hours

Slightly

increased

diffusion of

DNA

compared to

normal

lymphocytes.

Induced

Apoptosis
[14](15)

Table 3: In Vivo Inflammatory Response to Transbond
XT in a Rat Model
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Time Point
Inflammatory
Infiltrate

Severity Reference(s)

7 Days

Intense mono- and

polymorphonuclear

infiltrate

Intense

[16](17--INVALID-

LINK--,--INVALID-

LINK--

15 Days Severe inflammation Severe

[16](17--INVALID-

LINK--,--INVALID-

LINK--

30 Days

Expressive

mononuclear

inflammatory infiltrate

Moderate to Severe

[16](17--INVALID-

LINK--,--INVALID-

LINK--

Table 4: Monomer Leaching from Transbond XT
Monomer Elution Period Concentration

Analytical
Method

Reference(s)

TEGDMA 24 hours Detected GC-MS
[18](19--

INVALID-LINK--

BisGMA 1 day ~1.5 - 3.5 ppd LC-MS/MS [20](20)

UDMA 1, 7, 21, 35 days
Detected, slower

release rate
HPLC [21](21)

TEGDMA 1, 7, 21, 35 days Detected HPLC [21](21)

HEMA 1, 7, 21, 35 days
Detected, faster

release rate
HPLC [21](21)

BisGMA 1, 7, 21, 35 days Detected HPLC [21](21)

BPA 24 hours Not detected GC-MS
[18](19--

INVALID-LINK--

Table 5: Estrogenicity of Transbond Orthodontic
Adhesive
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Cell Line Assay Finding Outcome Reference(s)

MCF-7

(estrogen-

responsive)

Cell Proliferation
No stimulation of

proliferation

No evidence of

estrogenicity

[14](22--

INVALID-LINK--

MCF-7 Cell Proliferation

Induction of

proliferation rate

(128% compared

to control) for

light-cured

adhesive

particulates.

Estrogenic action [23](23)

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of biocompatibility studies.

The following sections outline the protocols for key experiments cited in the literature

concerning Transbond orthodontic adhesive.

Cytotoxicity Testing: MTT Assay
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method used to assess cell metabolic activity, which serves as an indicator of cell viability.

1. Eluate Preparation:

Prepare standardized discs of cured Transbond XT adhesive.

Immerse the discs in a cell culture medium (e.g., Dulbecco's Modified Eagle's Medium -

DMEM) at a specific surface area to volume ratio (e.g., 0.2 g/mL) in accordance with ISO

10993-12.[3](3)

Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

Collect the medium (now the eluate) and filter-sterilize it.

2. Cell Culture and Exposure:

Foundational & Exploratory
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Seed a suitable cell line (e.g., L929 mouse fibroblasts or human gingival fibroblasts) into 96-

well plates at a density of 1 x 10⁵ cells/mL and incubate for 24 hours to allow for cell

attachment.[3](3)

Remove the existing culture medium and replace it with the prepared eluates (100%

concentration or serial dilutions).

Include negative (fresh culture medium) and positive (e.g., diluted phenol) controls.

Incubate the cells with the eluates for 24 hours.

3. MTT Assay Procedure:

After the exposure period, remove the eluate-containing medium.

Add 50 µL of MTT solution (e.g., 1 mg/mL in phosphate-buffered saline - PBS) to each well.

[3](3)

Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple

formazan crystals.

Carefully remove the MTT solution.

Add 100 µL of a solubilizing agent (e.g., isopropanol or dimethyl sulfoxide - DMSO) to each

well to dissolve the formazan crystals.[3](24--INVALID-LINK--

Shake the plate gently to ensure complete dissolution.

Measure the absorbance of the solution at a wavelength of 570 nm using a microplate

reader.

Calculate cell viability as a percentage relative to the negative control.

Genotoxicity Testing: Comet Assay (Alkaline Single-Cell
Gel Electrophoresis)
The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.
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1. Eluate Preparation and Cell Exposure:

Prepare eluates from cured Transbond XT as described for the MTT assay.

Isolate human peripheral blood lymphocytes and suspend them in culture medium.

Mix a volume of the eluate with the lymphocyte suspension and incubate for a defined period

(e.g., 3 hours).[16](16)

2. Comet Assay Procedure:

Mix the cell suspension with low-melting-point agarose.

Pipette the mixture onto a microscope slide pre-coated with normal melting point agarose.

Immerse the slides in a lysis solution (at high salt concentration and containing detergents)

to remove cell membranes and proteins, leaving the DNA as a nucleoid.

Place the slides in an electrophoresis tank filled with an alkaline buffer (pH > 13) for DNA

unwinding.

Apply an electric field (e.g., 24 V, 300 mA for 20 minutes). Fragmented DNA will migrate

away from the nucleus, forming a "comet tail".[16](16)

Neutralize, dry, and stain the slides with a fluorescent DNA-binding dye (e.g., ethidium

bromide).

Visualize the comets using a fluorescence microscope.

Quantify DNA damage by measuring parameters such as tail length, percentage of DNA in

the tail, and tail moment using specialized software.

Genotoxicity Testing: γH2AX Assay
The γH2AX assay detects the phosphorylation of the histone variant H2AX, which is an early

cellular response to DNA double-strand breaks.

1. Eluate Preparation and Cell Exposure:
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Prepare eluates from cured Transbond XT.

Culture human gingival fibroblasts and expose them to various concentrations of the eluate

for 6 hours.[9](10)

2. Immunofluorescence Staining:

Fix the cells (e.g., with paraformaldehyde) and permeabilize them (e.g., with Triton X-100).

Block non-specific antibody binding sites.

Incubate the cells with a primary antibody specific for phosphorylated H2AX (γH2AX).

Wash and then incubate with a fluorescently labeled secondary antibody.

Counterstain the nuclei with a DNA dye (e.g., DAPI).

3. Analysis:

Visualize the cells using a fluorescence microscope.

The presence of distinct fluorescent foci within the nucleus indicates sites of DNA double-

strand breaks.

Quantify the number of γH2AX foci per cell. An increase in the number of foci compared to

the control indicates genotoxicity. Alternatively, the total fluorescence intensity can be

measured using flow cytometry.

In Vivo Inflammatory Response Testing in a Rat Model
This protocol assesses the local tissue reaction to the implanted adhesive material.

1. Animal Model and Implantation:

Use adult male Wistar rats.

Anesthetize the animals and shave the dorsal region.

Make two small incisions in the subcutaneous tissue of the dorsum.
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Soak a sterile polyvinyl sponge with two drops of Transbond XT adhesive.

Place the soaked sponge into the subcutaneous pockets.[11](11)

Include a control group with sponges soaked in distilled water.

2. Histological Analysis:

Sacrifice groups of animals at different time points (e.g., 7, 15, and 30 days).[11](11)

Excise the tissue surrounding the implant.

Fix the tissue in formalin, process, and embed in paraffin.

Section the tissue and stain with hematoxylin and eosin (H&E).

Examine the sections under a light microscope to evaluate the inflammatory response,

including the type and intensity of the inflammatory cell infiltrate (neutrophils, lymphocytes,

macrophages) and the presence of fibrosis or necrosis.

Estrogenicity Testing using MCF-7 Cells
This assay evaluates the potential of leached components to elicit an estrogenic response.

1. Eluate Preparation:

Prepare eluates from cured Transbond XT by immersing the material in a suitable solvent

(e.g., saline) for a defined period (e.g., 1 month at 37°C).[23](23)

2. Cell Culture and Exposure:

Culture estrogen-responsive human breast adenocarcinoma cells (MCF-7) in a suitable

medium.

Expose the MCF-7 cells to the prepared eluates.

Include a positive control (e.g., estradiol or bisphenol-A) and a negative control (the solvent

used for elution).[23](23)
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3. Assessment of Estrogenic Activity:

Measure the proliferation of MCF-7 cells after exposure to the eluates, for example, using

the MTT assay. An increase in cell proliferation compared to the negative control indicates an

estrogenic effect.[14](14)

Visualizations
The following diagrams, created using the DOT language, illustrate key experimental workflows

and signaling pathways relevant to the biocompatibility of Transbond orthodontic adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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